![molecular formula C22H23ClN2O3 B5113609 1-(3-chloro-4-hydroxybenzyl)-4-[(3-phenyl-5-isoxazolyl)methyl]-4-piperidinol](/img/structure/B5113609.png)
1-(3-chloro-4-hydroxybenzyl)-4-[(3-phenyl-5-isoxazolyl)methyl]-4-piperidinol
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Overview
Description
1-(3-chloro-4-hydroxybenzyl)-4-[(3-phenyl-5-isoxazolyl)methyl]-4-piperidinol, also known as Ro 64-6198, is a compound that has been extensively studied for its potential use in scientific research. This compound belongs to the class of piperidinols and has been found to have a wide range of biochemical and physiological effects.
Mechanism of Action
1-(3-chloro-4-hydroxybenzyl)-4-[(3-phenyl-5-isoxazolyl)methyl]-4-piperidinol 64-6198 acts as a competitive inhibitor of FAAH, which leads to an increase in endocannabinoid levels in the body. This increase in endocannabinoids has been found to have various biochemical and physiological effects, such as reducing pain sensation, improving mood, and regulating appetite.
Biochemical and Physiological Effects
This compound 64-6198 has been found to have various biochemical and physiological effects. It has been shown to reduce pain sensation in animal models of acute and chronic pain. It has also been found to improve mood and reduce anxiety-like behavior in animal models of depression and anxiety disorders. Additionally, this compound 64-6198 has been found to regulate appetite and body weight in animal models of obesity.
Advantages and Limitations for Lab Experiments
1-(3-chloro-4-hydroxybenzyl)-4-[(3-phenyl-5-isoxazolyl)methyl]-4-piperidinol 64-6198 has several advantages for lab experiments. It is a potent and selective inhibitor of FAAH, which makes it a valuable tool for studying the endocannabinoid system. It has also been found to have good pharmacokinetic properties, which makes it suitable for in vivo studies. However, this compound 64-6198 has some limitations for lab experiments. It has been found to be unstable in acidic conditions, which can affect its potency. Additionally, it has a short half-life in vivo, which can limit its efficacy in long-term studies.
Future Directions
There are several future directions for research on 1-(3-chloro-4-hydroxybenzyl)-4-[(3-phenyl-5-isoxazolyl)methyl]-4-piperidinol 64-6198. One area of research is to investigate its potential use in the treatment of pain, mood disorders, and obesity in humans. Another area of research is to develop more stable and potent analogs of this compound 64-6198 that can be used in long-term studies. Additionally, further studies are needed to elucidate the role of the endocannabinoid system in various physiological processes and diseases.
Synthesis Methods
The synthesis of 1-(3-chloro-4-hydroxybenzyl)-4-[(3-phenyl-5-isoxazolyl)methyl]-4-piperidinol 64-6198 involves the reaction of 4-chloro-3-hydroxybenzaldehyde with 3-phenyl-5-isoxazolylmethylpiperidine in the presence of a reducing agent. The resulting product is then treated with hydrochloric acid to yield the final compound. The synthesis method has been optimized over the years to improve yield and purity of the compound.
Scientific Research Applications
1-(3-chloro-4-hydroxybenzyl)-4-[(3-phenyl-5-isoxazolyl)methyl]-4-piperidinol 64-6198 has been extensively studied for its potential use in scientific research. It has been found to be a potent and selective inhibitor of the enzyme fatty acid amide hydrolase (FAAH), which is involved in the metabolism of endocannabinoids. Endocannabinoids are signaling molecules that play a crucial role in various physiological processes such as pain sensation, mood regulation, and appetite.
properties
IUPAC Name |
1-[(3-chloro-4-hydroxyphenyl)methyl]-4-[(3-phenyl-1,2-oxazol-5-yl)methyl]piperidin-4-ol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H23ClN2O3/c23-19-12-16(6-7-21(19)26)15-25-10-8-22(27,9-11-25)14-18-13-20(24-28-18)17-4-2-1-3-5-17/h1-7,12-13,26-27H,8-11,14-15H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OPCQKXVLEPNIFF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1(CC2=CC(=NO2)C3=CC=CC=C3)O)CC4=CC(=C(C=C4)O)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H23ClN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
398.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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